Cas no 5458-64-0 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, 1-methylethyl ester)

• Product Name: Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, 1-methylethyl ester
• CAS No: 5458-64-0
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 378107
• PubChem ID: 95619
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, 1-methylethyl ester
• isopropyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• propan-2-yl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Chrysanthemic acid, isopropyl ester
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 1-methylethyl ester
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 1-methylethyl ester (9CI)
• Isopropyl chrysanthemate
• NSC 23746
• propan-2-yl 2,2-dim
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, 1-methylethyl ester
• SCHEMBL294024
• Cyclopropanecarboxylic acid,2-dimethyl-3-(2-methyl-1-propenyl)-, 1-methylethyl ester
• NSC23746
• NS00044105
• Cyclopropanecarboxylic acid,2-dimethyl-3-(2-methylpropenyl)-, isopropyl ester
• 5458-64-0
• NSC-23746
• DTXSID20884167
• EINECS 226-722-8

• Inchi： 1S/C13H22O2/c1-8(2)7-10-11(13(10,5)6)12(14)15-9(3)4/h7,9-11H,1-6H3
• InChI Key： KTDHAAMLKPAGNH-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 240.5°Cat760mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.503
• PSA: 26.3
• LogP: 3.17640